Cas no 1770462-85-5 (ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1770462-85-5
• MF: C₁₀H₉IN₄O₂
• MW: 344.108533620834
• CID: 5955313
• PubChem ID: 116649099
• Update Time: 2025-06-30

ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate
• 1770462-85-5
• EN300-26398642
• Z1723417350

• Inchi： 1S/C10H9IN4O2/c1-2-17-9(16)7-3-14-15(6-7)10-12-4-8(11)5-13-10/h3-6H,2H2,1H3
• InChI Key： JSKRYUOGAUYTCY-UHFFFAOYSA-N
• SMILES： IC1C=NC(=NC=1)N1C=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 343.97702g/mol
• Monoisotopic Mass: 343.97702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1770462-85-5)

Ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1770462-85-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodopyrimidine-derived molecule features a unique pyrazole-carboxylate scaffold, making it a versatile intermediate for synthesizing bioactive compounds. Its structural motif combines a 5-iodopyrimidine core with an ethyl carboxylate functional group, offering diverse reactivity for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for heterocyclic building blocks like Ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate has surged due to their role in drug discovery. Researchers frequently search for "iodopyrimidine synthesis" or "pyrazole carboxylate applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound’s CAS 1770462-85-5 is often queried in scientific databases, underscoring its importance in high-value chemical synthesis.

The compound’s iodine substituent at the 5-position of the pyrimidine ring enables pivotal transformations such as Suzuki-Miyaura coupling and Sonogashira reactions, aligning with trends in fragment-based drug design. Its ethyl ester group further allows hydrolysis or transesterification, catering to modular synthetic strategies. These properties address frequent search queries like "pyrimidine-iodide cross-coupling" and "ester-functionalized heterocycles," highlighting its utility in modern organic chemistry.

From a regulatory perspective, Ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate is classified as a non-hazardous research chemical under standard handling conditions. However, its iodinated pyrimidine structure necessitates proper lab protocols, a topic often explored in "safe handling of halogenated compounds" searches. The compound’s stability and solubility profiles (DMSO-soluble) make it suitable for high-throughput screening, a key focus in "small molecule libraries" discussions.

Emerging applications include its use in fluorescence probes and metal-organic frameworks (MOFs), addressing trending topics like "smart materials chemistry." Its CAS 1770462-85-5 is increasingly cited in patents for anticancer scaffolds, resonating with searches for "targeted therapy intermediates." The compound’s pyrazole-pyrimidine hybrid structure also intersects with "fragment-based drug discovery," a hot topic in AI-driven molecular design.

In summary, Ethyl 1-(5-iodopyrimidin-2-yl)-1H-pyrazole-4-carboxylate exemplifies the convergence of synthetic utility and biomedical potential. Its CAS No. 1770462-85-5 represents a critical entry in chemical catalogs, bridging academic inquiry and industrial innovation. As research trends evolve toward multifunctional heterocycles, this compound remains a focal point for answering queries like "pyrimidine-iodide reactivity" and "ester-modified drug candidates."